2-Amino-3-(4-fluorophenyl)propan-1-ol

• IUPAC Name: 2-amino-3-(4-fluorophenyl)propan-1-ol
• InChI: InChI=1S/C9H12FNO/c10-8-3-1-7(2-4-8)5-9(11)6-12/h1-4,9,12H,5-6,11H2
• InChI Key: NHOCAYQCFORHNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(CO)N)F
• Molecular Formula: C9H12FNO
• DSSTOX Substance ID: DTXSID90982780
• Molecular Weight: 169.20 g/mol
• CAS No.: 35373-69-4, 64230-78-0

Description

2-Amino-3-(4-fluorophenyl)propan-1-ol is a chiral amino alcohol characterized by a fluorinated aromatic ring at the para position. Its molecular formula is C₉H₁₂FNO, with a molecular weight of 181.20 g/mol. The fluorine substituent imparts distinct electronic and steric properties, influencing solubility, reactivity, and biological interactions. This compound is often utilized as a pharmaceutical intermediate, particularly in its hydrochloride salt form (e.g., CAS 2102410-90-0), which enhances stability and solubility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-3-(4-fluorophenyl)propan-1-ol can be achieved through several synthetic routes. One common method involves the reduction of 2-Amino-3-(4-fluorophenyl)propan-1-one using a reducing agent such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4). The reaction is typically carried out in an inert solvent like tetrahydrofuran (THF) under controlled temperature conditions to ensure the selective reduction of the ketone group to a hydroxyl group.

Industrial Production Methods

In an industrial setting, the production of 2-Amino-3-(4-fluorophenyl)propan-1-ol may involve the use of catalytic hydrogenation processes. This method utilizes a metal catalyst, such as palladium on carbon (Pd/C), to facilitate the hydrogenation of the corresponding ketone under high pressure and temperature conditions. This approach is advantageous due to its scalability and efficiency in producing high yields of the desired product.

Chemical Reactions Analysis

Types of Reactions

2-Amino-3-(4-fluorophenyl)propan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The compound can be further reduced to form the corresponding amine using strong reducing agents.

Substitution: The amino group can participate in nucleophilic substitution reactions, where it can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: Formation of 2-Amino-3-(4-fluorophenyl)propan-1-one.

Reduction: Formation of 2-Amino-3-(4-fluorophenyl)propanamine.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Amino-3-(4-fluorophenyl)propan-1-ol has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific functional properties.

Mechanism of Action

The mechanism of action of 2-Amino-3-(4-fluorophenyl)propan-1-ol involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to active sites of enzymes, inhibiting their activity, or interact with receptors, modulating their signaling pathways. The presence of the fluorophenyl group enhances its binding affinity and specificity towards certain biological targets, making it a valuable compound in drug discovery and development.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects and Structural Variations

The following table summarizes key structural analogs and their properties:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Salt Form	Notable Properties
2-Amino-3-(4-fluorophenyl)propan-1-ol	4-Fluoro	C₉H₁₂FNO	181.20	Free base/HCl	High electronegativity; chiral center
2-Amino-3-(4-chlorophenyl)propan-1-ol	4-Chloro	C₉H₁₂ClNO	185.65	Free base	Higher lipophilicity; mp 80–83°C
(R)-2-Amino-3-(4-fluorophenyl)propan-1-ol HCl	4-Fluoro (R-enantiomer)	C₉H₁₃ClFNO	205.66	Hydrochloride	Enhanced solubility; ≥95% purity
2-Amino-3-(2-chloro-6-fluorophenyl)propan-1-ol	2-Chloro-6-fluoro	C₉H₁₁ClFNO	215.65	Free base	Steric hindrance; dual halogen effects

Key Observations:

• Stereochemistry : The (R)-enantiomer hydrochloride (CAS 2102410-90-0) is explicitly synthesized for chiral applications, whereas other analogs (e.g., 4-chloro) may lack enantiomeric specificity .

Biological Activity

2-Amino-3-(4-fluorophenyl)propan-1-ol, also known as a chiral amine, is a compound with significant potential in medicinal chemistry due to its biological activity. Its molecular formula is C₉H₁₂FNO, and it possesses a unique structure characterized by an amino group and a fluorophenyl moiety. This compound is being investigated for its interactions with various biological targets, particularly in the context of neurological disorders and other diseases.

• Molecular Weight: Approximately 201.66 g/mol
• Structure: Contains an amino group (-NH₂) and a fluorophenyl group (C₆H₄F)

Table 1: Structural Features of 2-Amino-3-(4-fluorophenyl)propan-1-ol

Property	Value
Molecular Formula	C₉H₁₂FNO
Molecular Weight	201.66 g/mol
Functional Groups	Amino, Hydroxyl, Fluorophenyl

The biological activity of 2-amino-3-(4-fluorophenyl)propan-1-ol is primarily attributed to its ability to interact with specific molecular targets, including enzymes and receptors. The amino group can form hydrogen bonds with active site residues, while the fluorophenyl group enhances binding affinity through hydrophobic interactions. These interactions can modulate the activity of target proteins, leading to various biological effects, including potential therapeutic applications.

Key Interactions

• Hydrogen Bonding: The amino group facilitates crucial interactions with enzymes.
• Hydrophobic Interactions: The fluorophenyl moiety increases binding affinity to target proteins.

Biological Activity and Applications

Research has indicated that 2-amino-3-(4-fluorophenyl)propan-1-ol may have therapeutic applications in treating neurological disorders due to its structural similarity to L-phenylalanine. Its potential as a building block in organic synthesis highlights its importance in drug development.

Case Studies

• Anticancer Activity: In studies involving leukemia and ovarian cancer cell lines, compounds structurally related to 2-amino-3-(4-fluorophenyl)propan-1-ol showed significant sensitivity and improved outcomes compared to standard treatments like carboplatin (CP) and temozolomide (TMZ) .
• Antimicrobial Properties: Compounds with similar structural features demonstrated antimicrobial activity against Gram-positive bacteria such as Staphylococcus aureus. The presence of the fluorophenyl group was crucial for enhancing bactericidal activity .

Table 2: Summary of Biological Activities

Activity Type	Observations	Reference
Anticancer	Enhanced sensitivity in leukemia and ovarian lines
Antimicrobial	Effective against Staphylococcus aureus

Synthesis and Structural Variants

Several synthetic routes exist for producing 2-amino-3-(4-fluorophenyl)propan-1-ol hydrochloride. Its unique structure allows for the development of related compounds that may exhibit different biological activities based on their substituents.

Comparison with Similar Compounds

A comparison with structurally similar compounds reveals variations in biological activity due to differences in substituent groups.

Table 3: Comparison of Related Compounds

Compound Name	Structural Features	Unique Characteristics
(S)-2-Amino-3-(4-fluorophenyl)propan-1-ol	Enantiomer of the compound	Different biological activity due to stereochemistry
2-Amino-3-(4-chlorophenyl)propan-1-ol	Chlorine substituent instead of fluorine	Variations in biological activity due to chlorine presence
2-Amino-3-(4-bromophenyl)propan-1-ol	Bromine substituent instead of fluorine	Distinct pharmacological properties compared to fluorine